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Compound of Interest

Compound Name: Borogluconate

Cat. No.: B8569688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium

borogluconate, a compound of significant interest in veterinary and pharmaceutical sciences.

This document details the physicochemical properties, factors influencing solubility, and

experimental protocols for its characterization, tailored for researchers, scientists, and

professionals in drug development.

Introduction to Calcium Borogluconate
Calcium borogluconate is a complex salt formed from the reaction of calcium gluconate and

boric acid.[1][2][3] It is primarily used in veterinary medicine to treat hypocalcemia (milk fever)

in cattle, owing to its high solubility and bioavailability of calcium compared to other calcium

salts like calcium gluconate alone.[2] The enhanced solubility is a critical attribute, allowing for

the preparation of concentrated, stable solutions suitable for parenteral administration.[1]

Physicochemical Properties
Calcium borogluconate is a white to off-white crystalline powder or granule that is freely

soluble in water.[4][5] The chemical formula is C12H20B2CaO16.[3]

Solubility Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8569688?utm_src=pdf-interest
https://www.benchchem.com/product/b8569688?utm_src=pdf-body
https://www.benchchem.com/product/b8569688?utm_src=pdf-body
https://www.benchchem.com/product/b8569688?utm_src=pdf-body
https://www.benchchem.com/product/b1218763
https://www.wbcil.com/blog/the-mighty-molecule-how-calcium-borogluconate-saves-the-day-and-night-for-animals/
https://www.ams.usda.gov/sites/default/files/media/Calcium%20Borogluconate%20TR.pdf
https://www.wbcil.com/blog/the-mighty-molecule-how-calcium-borogluconate-saves-the-day-and-night-for-animals/
https://www.benchchem.com/product/b1218763
https://www.benchchem.com/product/b8569688?utm_src=pdf-body
https://academic.oup.com/jaoac/article-abstract/68/2/160/5704567
http://www.pharmacopeia.cn/v29240/usp29nf24s0_m11680.html
https://www.ams.usda.gov/sites/default/files/media/Calcium%20Borogluconate%20TR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8569688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solubility of calcium borogluconate is significantly influenced by temperature and pH. The

presence of boric acid in the complex is crucial for its enhanced aqueous solubility compared to

calcium gluconate.[1] Boric acid acts as a solubilizing agent by forming a more soluble complex

with calcium gluconate.[1]

Quantitative Solubility Data
The following tables summarize the key quantitative data regarding the solubility of calcium

borogluconate.

Parameter Value Reference

Solubility in Water at 15°C 1:1 (g/mL) [4][5]

Solubility in Water at 100°C 2.8:1 (g/mL) [4][5]

pH of a 20% Aqueous Solution ~3.5 [4][5]

Factor Effect on Solubility Reference

Temperature
Solubility increases with

increasing temperature.
[4][5]

pH

A slightly acidic pH is generally

preferred for stability in

solution. The pH of solutions

can be adjusted.

[1]

Boric Acid

Significantly increases the

solubility of calcium gluconate

through complex formation.

[1]

Experimental Protocols
This section outlines detailed methodologies for the preparation of calcium borogluconate
solutions and the determination of its solubility and concentration.
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Preparation of a Standard Calcium Borogluconate
Solution
This protocol describes the common method for preparing a calcium borogluconate solution.

Materials:

Calcium gluconate

Boric acid

Purified water

Heating and stirring apparatus (e.g., magnetic stirrer with hot plate)

Volumetric flasks and pipettes

pH meter

Procedure:

Ratio of Reactants: A common ratio for the preparation is five parts by weight of calcium

gluconate to one part by weight of boric acid.[1][3]

Dissolution: In a suitable vessel, add the required amount of purified water. While stirring,

gradually add the calcium gluconate and boric acid.

Heating: Heat the solution while continuing to stir to facilitate the complete dissolution of the

solids. The reaction is typically performed at an elevated temperature.[1] A sealed boiling and

dissolving method can be employed to enhance the combination of boric acid and calcium

gluconate, which improves solubility and stability.

pH Adjustment (Optional): After cooling to room temperature, measure the pH of the solution.

A 20% aqueous solution will have a pH of approximately 3.5.[4][5] If necessary, the pH can

be adjusted. For some preparations, the pH may be adjusted to between 5.5 and 6.5.[1]

Final Volume: Once the solution is clear and all components are dissolved, transfer it to a

volumetric flask and add purified water to the final desired volume.
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Determination of Aqueous Solubility
This protocol outlines a general method for determining the equilibrium solubility of calcium

borogluconate in water at a specific temperature.

Materials:

Calcium borogluconate

Purified water

Constant temperature bath/shaker

Syringe filters (e.g., 0.45 µm)

Analytical balance

Suitable analytical instrument for quantification (e.g., ICP-ES or HPLC)

Procedure:

Equilibration: Add an excess amount of calcium borogluconate to a known volume of

purified water in a sealed container.

Place the container in a constant temperature bath or shaker set to the desired temperature

(e.g., 25°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection: After equilibration, allow the undissolved solid to settle. Carefully

withdraw a sample of the supernatant using a syringe.

Filtration: Immediately filter the sample through a syringe filter to remove any undissolved

particles.

Quantification: Accurately dilute the filtered sample with a suitable solvent (e.g., purified

water) to a concentration within the working range of the analytical method.
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Analyze the diluted sample using a validated analytical method to determine the

concentration of calcium or the borogluconate complex.

Analytical Methods for Quantification
The concentration of calcium borogluconate in a solution can be determined by quantifying its

elemental or molecular components.

Inductively Coupled Plasma Emission Spectrometry (ICP-ES): This is a robust method for

determining the total calcium and boron content in a solution. The sample is typically diluted,

acidified, and then introduced into the plasma for analysis.[4][6]

High-Performance Liquid Chromatography (HPLC): HPLC methods can be developed for the

simultaneous quantification of calcium gluconate and other components in a formulation. A

common approach involves using a C18 column with a mobile phase consisting of an

aqueous acid (e.g., phosphoric acid) and an organic modifier (e.g., methanol), with UV

detection at a low wavelength (e.g., 210 nm).

Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key relationships

and workflows related to the solubility of calcium borogluconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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